molecular formula C10H16O2 B8375402 3-Cyclohexyl-3-formyloxetane

3-Cyclohexyl-3-formyloxetane

Cat. No. B8375402
M. Wt: 168.23 g/mol
InChI Key: DFIDOGRUZDBIHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyclohexyl-3-formyloxetane is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Cyclohexyl-3-formyloxetane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Cyclohexyl-3-formyloxetane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H16O2

Molecular Weight

168.23 g/mol

IUPAC Name

3-cyclohexyloxetane-3-carbaldehyde

InChI

InChI=1S/C10H16O2/c11-6-10(7-12-8-10)9-4-2-1-3-5-9/h6,9H,1-5,7-8H2

InChI Key

DFIDOGRUZDBIHH-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2(COC2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Cyclohexyl-3-hydroxymethyloxetane (7.0 g) was dissolved in dry dichloromethane (20 ml) and added dropwise to a mixture of oxalyl chloride (1.1 eq, 4 ml) in dry dichloromethane (15 ml). At -70° C. a solution of dimethyl sulphoxide (7.15 ml) in dichloromethane (10 ml) was added. After stirring at -70° C. for 30 minutes triethylamine (29 ml) was added over 30 minutes. The reaction mixture was allowed to warm up to room temperature over a period of 3 hours and then quenched in water. Extraction with dichloromethane, followed by washing with dilute hydrochloric acid, saturated sodium bicarbonate solution and brine and drying over magnesium sulphate gave a solution which was evaporated to give 3-cyclohexyl-3-formyloxetane as a colourless oil.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two
Quantity
7.15 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
29 mL
Type
reactant
Reaction Step Four

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